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Cat. No.: B1665606 Get Quote

Application Notes and Protocols for
Arcyriaflavin A
For Researchers, Scientists, and Drug Development Professionals

Introduction
Arcyriaflavin A is a naturally occurring indolocarbazole that has garnered significant interest in

cancer research and cell biology due to its potent and selective inhibitory effects on key cell

cycle regulators.[1][2] It primarily functions as an inhibitor of cyclin-dependent kinase 4 (CDK4)

and calmodulin-dependent protein kinase II (CaMKII).[1][2] By targeting the Cyclin D1/CDK4

complex, Arcyriaflavin A can induce cell cycle arrest at the G0/G1 phase, leading to the

inhibition of cell proliferation and the induction of apoptosis in various cancer cell lines.[3][4]

These properties make Arcyriaflavin A a valuable tool for studying cell cycle regulation and a

potential therapeutic agent in oncology.[4][5]

These application notes provide detailed protocols for the preparation and storage of

Arcyriaflavin A stock solutions to ensure its stability and efficacy in experimental settings.

Data Summary
Quantitative data for Arcyriaflavin A, including its molecular properties, solubility, and storage

conditions, are summarized in the tables below for easy reference.
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Table 1: Molecular Properties of Arcyriaflavin A

Property Value Reference

Molecular Formula C₂₀H₁₁N₃O₂ [2][6][7][8]

Molecular Weight 325.32 g/mol [2][6][7]

CAS Number 118458-54-1 [1][2][6]

Appearance
Solid, brown to reddish-brown

powder
[1][7]

Table 2: Solubility of Arcyriaflavin A

Solvent Concentration Reference

DMSO 1 mg/mL [6]

DMSO 10 mM [1]

DMSO 25 mg/mL (requires sonication) [2]

DMF 5 mg/mL [6]

DMF:PBS (pH 7.2) (1:2) 0.33 mg/mL [6]

Table 3: Storage and Stability of Arcyriaflavin A

Form
Storage
Temperature

Duration Reference

Solid Powder -20°C 3 years [2][7]

Solid Powder 0°C Short term [6]

In Solvent (DMSO) -80°C 6 months [1][2][7][9][10]

In Solvent (DMSO) -20°C 1 to 6 months [1][2][7][10]

In Solvent (DMSO) 4°C 2 weeks [9]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1665606?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-103382/Arcyriaflavin-A-DataSheet-MedChemExpress.pdf
https://aobious.com/aobious/kinase-inhibitors/22091-arcyriaflavin-a.html
https://www.sustainable-bio.com/arcyriaflavin-a-item-12147.html
https://www.biosynsis.com/arcyriaflavin-a-item-6346.html
https://file.medchemexpress.com/batch_PDF/HY-103382/Arcyriaflavin-A-DataSheet-MedChemExpress.pdf
https://aobious.com/aobious/kinase-inhibitors/22091-arcyriaflavin-a.html
https://www.sustainable-bio.com/arcyriaflavin-a-item-12147.html
https://www.probechem.com/products_ArcyriaflavinA.html
https://file.medchemexpress.com/batch_PDF/HY-103382/Arcyriaflavin-A-DataSheet-MedChemExpress.pdf
https://aobious.com/aobious/kinase-inhibitors/22091-arcyriaflavin-a.html
https://www.probechem.com/products_ArcyriaflavinA.html
https://www.sustainable-bio.com/arcyriaflavin-a-item-12147.html
https://www.benchchem.com/product/b1665606?utm_src=pdf-body
https://aobious.com/aobious/kinase-inhibitors/22091-arcyriaflavin-a.html
https://www.probechem.com/products_ArcyriaflavinA.html
https://file.medchemexpress.com/batch_PDF/HY-103382/Arcyriaflavin-A-DataSheet-MedChemExpress.pdf
https://aobious.com/aobious/kinase-inhibitors/22091-arcyriaflavin-a.html
https://aobious.com/aobious/kinase-inhibitors/22091-arcyriaflavin-a.html
https://www.benchchem.com/product/b1665606?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-103382/Arcyriaflavin-A-DataSheet-MedChemExpress.pdf
https://www.sustainable-bio.com/arcyriaflavin-a-item-12147.html
https://aobious.com/aobious/kinase-inhibitors/22091-arcyriaflavin-a.html
https://www.probechem.com/products_ArcyriaflavinA.html
https://file.medchemexpress.com/batch_PDF/HY-103382/Arcyriaflavin-A-DataSheet-MedChemExpress.pdf
https://www.sustainable-bio.com/arcyriaflavin-a-item-12147.html
https://dcchemicals.com/product_show-Arcyriaflavin_A.html?datasheet=datasheet
https://www.medchemexpress.com/arcyriaflavin-a.html?locale=ko-KR
https://www.probechem.com/products_ArcyriaflavinA.html
https://file.medchemexpress.com/batch_PDF/HY-103382/Arcyriaflavin-A-DataSheet-MedChemExpress.pdf
https://www.sustainable-bio.com/arcyriaflavin-a-item-12147.html
https://www.medchemexpress.com/arcyriaflavin-a.html?locale=ko-KR
https://dcchemicals.com/product_show-Arcyriaflavin_A.html?datasheet=datasheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway
Arcyriaflavin A exerts its anti-proliferative effects by inhibiting the Cyclin D1/CDK4 complex.

This inhibition prevents the phosphorylation of the retinoblastoma protein (pRb), which in turn

keeps the transcription factor E2F in an inactive state. The sequestration of E2F prevents the

transcription of genes required for the G1 to S phase transition, leading to cell cycle arrest.
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Figure 1: Mechanism of action of Arcyriaflavin A.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Arcyriaflavin A Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Arcyriaflavin A in

dimethyl sulfoxide (DMSO).

Materials:

Arcyriaflavin A powder (MW: 325.32 g/mol )

Anhydrous, sterile DMSO
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Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator

Procedure:

Pre-warm DMSO: If the DMSO is frozen, bring it to room temperature.

Weigh Arcyriaflavin A: Accurately weigh the desired amount of Arcyriaflavin A powder in a

sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 3.25 mg of Arcyriaflavin A.

Add DMSO: Using a calibrated micropipette, add the calculated volume of sterile DMSO to

the tube containing the Arcyriaflavin A powder. To continue the example, add 1 mL of

DMSO.

Dissolve the Compound:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.[2] Visually

inspect the solution to ensure there are no visible particles.

Aliquot the Stock Solution: To avoid repeated freeze-thaw cycles, aliquot the stock solution

into smaller, single-use volumes (e.g., 10-50 µL) in sterile cryovials.[10]

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, date of

preparation, and your initials.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

shorter-term storage (up to 1 month).[2][7][10]

Experimental Workflow
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The following diagram illustrates the workflow for preparing and storing the Arcyriaflavin A
stock solution.
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Figure 2: Workflow for Arcyriaflavin A stock solution preparation.

Safety Precautions
Arcyriaflavin A is intended for research use only.

Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Consult the Safety Data Sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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